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Photophysical Properties of Squarylium Dye il

The table below summarizes the key optical characteristics of Squarylium dye III as reported in literature,

primarily in dichloromethane solvent [1] [2] [3].

Property Value Conditions | Notes

Fluorescence Quantum 0.65 In dichloromethane [1] [2] [3].

Yield (P)

Absorption Maximum 627.3 nm [1], 627.25 Sharp, intense peak in the red to near-infrared
(Aabs) nm [2] region.

Molar Extinction 309,000 cm~¥/M [1] [2] At ~627 nm; indicates strong light-absorbing
Coefficient (g) ability.

Emission Maximum (Aem) ~650 nm [3] Typical for squaraine dyes; characteristic strong

fluorescence.

Primary Solvent Dichloromethane Used for referenced absorption and emission
measurements [1] [2].
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Squarylium dyes are a class of organic compounds known for their intense absorption and fluorescence in
the red and near-infrared region, derived from squaric acid [3] [4]. The high quantum yield of 0.65 for

Squarylium IIT makes it a relatively efficient emitter [1].

Experimental Context and Protocols

The foundational data for Squarylium III originates from studies in the 1980s and 1990s, cited in the
PhotochemCAD database [1] [2].

Reported Measurement Conditions

The fluorescence emission spectrum was measured on December 11, 1997, using a Spex FluoroMax

spectrofluorometer with the following parameters [1]:

¢ Excitation Wavelength: 565 nm

e Spectral Bandwidth: 4.25 nm (for both excitation and emission monochromators)

e Data Interval: 0.5 nm

¢ Integration Time: 2.0 seconds

e Sample Preparation: Samples were prepared in 1 cm pathlength quartz cells with an absorbance of
less than 0.1 at the excitation and all emission wavelengths. This low density is critical to minimize
the inner-filter effect, which can artificially reduce the measured fluorescence intensity. The dark
counts were subtracted, and the spectra were corrected for the wavelength-dependent sensitivity of
the instrument [1].

The quantum yield value of 0.65 was referenced to a primary source (Law, 1987) but the specific

measurement protocol used in that original work is not detailed in the search results [1].

General Quantum Yield Measurement Methodologies

For context, the fluorescence quantum yield (®) is a measure of the efficiency of photon emission from an
excited state and is defined as the ratio of photons emitted to photons absorbed [5] [6]. The following

diagram outlines the two standard methods used to determine this value.
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Measure Fluorescence
Quantum Yield

Absolute Method

Relative Method (Using Integrating Sphere)

|

Use reference standard
with known ®r

No standard required

Measure emission spectra of
sample and reference under
identical conditions

Measure total emitted light
and absorbed light from sample

Calculate ® using comparative
formula considering absorbance
and refractive index

Calculate @ directly as
ratio of emitted to absorbed photons

Click to download full resolution via product page
Quantum yield measurement workflow

The Relative Method is common but requires a reference standard with a known quantum yield that emits in
a similar wavelength region as the sample. The quantum yield of the sample (®) is calculated using the
formula [5]: ¢ = & x (Int / Intr) x (1-10-%r / 1-10-%2) x (n2? / nr?) Where Int
is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive

index of the solvent. The subscript r denotes the values for the reference standard [5].

The Absolute Method uses an integrating sphere to capture all emitted light from the sample, eliminating
the need for a reference standard and allowing measurement of a wider variety of sample types, including

scattering solids [6].
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Application in Solar Cells

Squarylium III has been researched as a component in organic photovoltaic devices to enhance light

harvesting. One study incorporated SQ3 into the active layer of polymer solar cells based on P3HT and

PCBM [7].

The role of the dye in this ternary blend is visualized in the following diagram, which shows the two

proposed mechanisms for charge generation.
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Charge transfer pathways in P3HT:SQ3:PCBM blend

The study reported that the inclusion of SQ3, combined with thermal annealing, broadened the absorption

spectrum of the active layer and resulted in an increase in power conversion efficiency from 1.9% to 3.9%

[7].

Guidance for Further Research

To obtain the most detailed experimental protocols for Squarylium III:

e Consult the Primary Source: Locate the original 1987 paper by K.-Y. Law in the Journal of Physical
Chemistry for the definitive procedure behind the quantum yield measurement [1] [3].
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e Apply Standard Methods: Follow established methodologies for determining fluorescence quantum
yield using modern instrumentation, as outlined in the technical guides and reviews [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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